Cas no 2550288-11-2 (methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate
• CAS No: 2550288-11-2
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 5619951
• PubChem ID: 165920856
• Update Time: 2025-05-20

methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300193
• methyl 3-{[(benzyloxy)carbonyl]amino}-2-bromobenzoate
• 2550288-11-2
• methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate

• Inchi： 1S/C16H14BrNO4/c1-21-15(19)12-8-5-9-13(14(12)17)18-16(20)22-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： YPRUPUPJONLNGF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C=CC=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate

Methyl 3-{(Benzyloxy)carbonylamino}-2-Bromobenzoate (CAS No. 2550288-11-2): An Overview

Methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate (CAS No. 2550288-11-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a bromo substituent, a benzyl carbamate group, and an ester functionality. These features make it an attractive intermediate for the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate can be represented as follows: C₁₅H₁₄BrNO₄. The bromo substituent at the 2-position of the benzene ring imparts electrophilic properties, making it a valuable substrate for nucleophilic substitution reactions. The benzyl carbamate group at the 3-position provides a protected amino functionality, which can be selectively deprotected under mild conditions to yield the corresponding amine. The ester group at the carboxylic acid position allows for further functionalization through hydrolysis or transesterification reactions.

In recent years, methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate has gained attention in the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors targeting specific enzymes involved in various diseases. For example, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors for serine proteases, which are implicated in cancer progression and inflammatory diseases. The bromo substituent facilitates the formation of covalent bonds with cysteine residues in the active site of these enzymes, leading to potent and selective inhibition.

Beyond its role in drug discovery, methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate has also been explored for its potential in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and coatings. For instance, studies have shown that this compound can be polymerized to form materials with tunable properties, such as enhanced solubility and improved thermal stability. These materials have potential applications in drug delivery systems and advanced coatings for industrial use.

The synthesis of methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate typically involves a multi-step process. One common approach starts with the reaction of 3-amino-2-bromobenzoic acid with benzyl chloroformate to form the protected amino derivative. This intermediate is then esterified using methanol and an acid catalyst to yield the final product. The reaction conditions are carefully optimized to ensure high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate have been extensively studied. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate is generally considered safe when handled under appropriate laboratory conditions. However, it is important to follow standard safety protocols, such as wearing personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for methyl 3-{(benzyloxy)carbonylamino}-2-bromobenzoate are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other areas of chemistry. As new synthetic methods and catalytic systems are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.